6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H17FN4O2S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 6-(3,4-diethoxyphenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17FN4O2S/c1-3-25-15-9-8-13(11-16(15)26-4-2)18-23-24-17(21-22-19(24)27-18)12-6-5-7-14(20)10-12/h5-11H,3-4H2,1-2H3
• InChI Key: ILZQURGXKNUPFD-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)OCC

Description

6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of triazolo-thiadiazoles and has been studied extensively for its unique properties.

Mechanism of Action

The mechanism of action of 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, several studies have suggested that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways in the cell. It has also been suggested that this compound induces apoptosis in cancer cells by activating various pro-apoptotic proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied extensively. Several studies have reported the cytotoxic effects of this compound on various cancer cell lines. This compound has also been shown to inhibit the growth of various bacterial and fungal strains. However, the exact mechanism of action and the extent of its toxicity on normal cells are yet to be fully elucidated.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its unique properties, high potency, and low toxicity. However, the limitations of using this compound include its complex synthesis process and the need for specialized equipment and expertise.

Future Directions

There are several future directions for research on 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most significant directions is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of the exact mechanism of action and the extent of its toxicity on normal cells. Additionally, more studies are needed to explore the potential applications of this compound in other fields such as agriculture and material science.

Synthesis Methods

The synthesis of 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of various reagents. The most commonly used method involves the reaction of 3,4-diethoxybenzaldehyde, 3-fluoroaniline, and thiocarbohydrazide in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

The unique properties of 6-(3,4-Diethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have led to its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Several studies have reported the potential of this compound as a potent anticancer agent. This compound has also been studied for its antibacterial and antifungal properties.